molecular formula C9H9ClO5S B8670447 2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid CAS No. 105917-79-1

2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid

Cat. No.: B8670447
CAS No.: 105917-79-1
M. Wt: 264.68 g/mol
InChI Key: VBTOBUQQWPCYGH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-4-ethylsulfonyl-3-hydroxybenzoic Acid is a useful research compound. Its molecular formula is C9H9ClO5S and its molecular weight is 264.68 g/mol. The purity is usually 95%.
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Properties

CAS No.

105917-79-1

Molecular Formula

C9H9ClO5S

Molecular Weight

264.68 g/mol

IUPAC Name

2-chloro-4-ethylsulfonyl-3-hydroxybenzoic acid

InChI

InChI=1S/C9H9ClO5S/c1-2-16(14,15)6-4-3-5(9(12)13)7(10)8(6)11/h3-4,11H,2H2,1H3,(H,12,13)

InChI Key

VBTOBUQQWPCYGH-UHFFFAOYSA-N

Canonical SMILES

CCS(=O)(=O)C1=C(C(=C(C=C1)C(=O)O)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the 4-ethylsulfonyl-2,3-dichlorobenzoic acid prepared in Example 3 (0.35 mole) in 500 ml of 20% sodium hydroxide was heated at reflux for 7 hours. After cooling, the aqueous solution was acidified with concentrated hydrochloric acid and extracted twice with ethyl acetate. The ethyl acetate extracts were combined, dried over magnesium sulfate, and concentrated in vacuo to afford the crude acid. Recrystallization of the crude acid from ethyl acetate afforded the desired pure acid as white crystals. m.p. 188°-192° C.
Quantity
0.35 mol
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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